Application Notes & Protocols: Enhancing Oral Bioavailability with Glyceryl Behenate Nanoparticles

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Glyceryl behenate*
CAS No.:	*77538-19-3*
Cat. No.:	*B3429806*

Get Quote

Introduction: Overcoming the Challenge of Poor Solubility

In modern drug development, a significant portion of new chemical entities exhibit poor aqueous solubility. This characteristic presents a major hurdle for oral drug delivery, the most preferred route of administration, as it often leads to low and erratic absorption, limiting therapeutic efficacy. Solid Lipid Nanoparticles (SLNs) have emerged as a highly promising strategy to overcome these challenges.[1][2][3][4] These biocompatible and biodegradable nanocarriers can encapsulate lipophilic drugs, protect them from the harsh environment of the gastrointestinal (GI) tract, and facilitate their absorption, thereby enhancing oral bioavailability.[1][3]

Among the various lipids used for SLN formulation, **glyceryl behenate** (commercially known as Compritol® 888 ATO) has garnered considerable attention.[5] Compritol® 888 ATO, a mixture of mono-, di-, and triglycerides of behenic acid, is a GRAS (Generally Recognized as Safe) excipient with a melting point between 65-77°C.[6][7] Its unique composition, creating

© 2026 BenchChem. All rights reserved.

imperfections in the crystal lattice, provides ample space for drug accommodation, leading to high entrapment efficiency.[6] Furthermore, its lipidic nature promotes lymphatic uptake, a key mechanism for bypassing the first-pass metabolism in the liver, which is a common fate for many orally administered drugs.[8][9][10][11][12]


These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formulation, characterization, and mechanistic understanding of **glyceryl behenate**-based nanoparticles for enhancing the oral bioavailability of poorly soluble drugs.

Section 1: The "Why" - Mechanistic Insights into Bioavailability Enhancement

The primary advantage of formulating drugs in **glyceryl behenate** SLNs lies in their ability to manipulate physiological pathways of absorption.

- Enhanced Solubilization: By encapsulating the drug in a lipid matrix, SLNs maintain the drug in a solubilized state within the GI tract, overcoming the dissolution rate-limiting step of absorption.
- Protection from Degradation: The solid lipid core effectively shields the encapsulated drug from chemical and enzymatic degradation in the stomach and intestine.[1][3]
- Mucoadhesion and Increased Residence Time: The small size and lipidic nature of SLNs can promote adhesion to the intestinal mucus layer, increasing the residence time of the drug at the absorption site.
- Lymphatic Transport: This is a critical mechanism for avoiding first-pass metabolism.[13] Orally administered lipid-based formulations can be absorbed by enterocytes and packaged into chylomicrons, which are then taken up by the intestinal lymphatic system.[10] This pathway drains into the thoracic duct and eventually the systemic circulation, bypassing the portal vein and the liver.[8] Studies have shown that negatively charged lipid-based nanosystems exhibit higher lymphatic uptake.[10]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Section 2: Formulation Development - A Step-by-Step Guide with Rationale

The choice of formulation method is critical and depends on the physicochemical properties of the drug and lipids.[14] Here, we detail two widely used and effective methods for preparing **glyceryl behenate** SLNs.

Materials & Rationale

Component	Example	Role & Rationale
Solid Lipid	Glyceryl Behenate (Compritol® 888 ATO)	Forms the solid core matrix. Its high melting point ensures particle solidity at body temperature. The mix of glycerides creates a less perfect crystal lattice, enhancing drug loading capacity.[6]
Surfactant(s)	Poloxamer 188, Tween® 80, Soya Lecithin	Stabilize the nanoparticle dispersion by reducing interfacial tension between the lipid and aqueous phases, preventing particle aggregation. The choice of surfactant influences particle size and stability.
API	Poorly soluble drug (BCS Class II/IV)	The active pharmaceutical ingredient to be encapsulated. Its solubility in the molten lipid is a key determinant of entrapment efficiency.[15]
Aqueous Phase	Purified Water / Buffer	The dispersion medium for the nanoparticles.

© 2026 BenchChem. All rights reserved.

Protocol 1: High-Pressure Hot Homogenization (HPH)

This is a robust and scalable method, often preferred for its efficiency in producing small and uniform nanoparticles.[16][17]

Causality: The principle is to force a hot, coarse oil-in-water pre-emulsion through a narrow gap at high pressure. The intense shear stress and cavitation forces break down the lipid droplets into the nano-range.[17] Subsequent cooling solidifies the lipid droplets into SLNs.[16][17]

Step-by-Step Protocol:

- Preparation of Lipid Phase:
  - Accurately weigh the required amount of **glyceryl behenate** and the active pharmaceutical ingredient (API).
  - Heat the mixture in a water bath to a temperature 5-10°C above the melting point of **glyceryl behenate** (approx. 80-85°C).[16][18]
  - Stir continuously until a clear, homogenous molten lipid phase is obtained, ensuring the drug is fully dissolved.
- Preparation of Aqueous Phase:
  - Dissolve the surfactant (e.g., Poloxamer 188) in purified water.
  - Heat the aqueous phase to the same temperature as the lipid phase (80-85°C).
- Formation of Pre-emulsion:
  - Add the hot aqueous phase to the molten lipid phase dropwise under high-speed stirring (e.g., using a high-shear homogenizer like an Ultra-Turrax®) at 8,000-10,000 rpm for 5-10 minutes.[18] This creates a coarse oil-in-water emulsion.
- High-Pressure Homogenization:
  - Immediately transfer the hot pre-emulsion to a high-pressure homogenizer pre-heated to the same temperature.


© 2026 BenchChem. All rights reserved.

- Homogenize the emulsion at high pressure (e.g., 500-1500 bar) for 3-5 cycles.[16][17] The number of cycles and pressure are critical parameters that must be optimized to achieve the desired particle size and polydispersity.

- Cooling and Solidification:

  - Cool the resulting hot nanoemulsion in an ice bath or at room temperature under gentle stirring. This rapid cooling causes the lipid to recrystallize, forming the solid lipid nanoparticles.[16]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Protocol 2: Emulsification-Solvent Evaporation

This method is particularly suitable for thermolabile drugs as it can be performed at lower temperatures.[19]

© 2026 BenchChem. All rights reserved.

Causality: The drug and lipid are dissolved in a water-immiscible organic solvent. This organic phase is then emulsified in an aqueous surfactant solution to form an oil-in-water emulsion.[20] Subsequent evaporation of the organic solvent causes the lipid to precipitate, forming nanoparticles.[21][22]

Step-by-Step Protocol:

- Preparation of Organic Phase:
  - Dissolve the drug and **glyceryl behenate** in a suitable water-immiscible volatile organic solvent (e.g., dichloromethane, chloroform).[18]
- Preparation of Aqueous Phase:
  - Dissolve a suitable surfactant (e.g., Tween 80) in purified water.
- Emulsification:
  - Add the organic phase to the aqueous phase under high-speed homogenization or ultrasonication to form a fine oil-in-water emulsion.[20][21]
- Solvent Evaporation:
  - Stir the emulsion continuously at room temperature or under reduced pressure using a rotary evaporator.[18] This facilitates the complete evaporation of the organic solvent.
- Nanoparticle Formation:
  - As the solvent evaporates, the lipid precipitates from the emulsion droplets, leading to the formation of a solid nanoparticle dispersion.
- Purification (Optional but Recommended):
  - The resulting dispersion can be washed or dialyzed to remove any residual solvent and excess surfactant.

Section 3: Characterization and Quality Control

© 2026 BenchChem. All rights reserved.

Thorough characterization is essential to ensure the quality, stability, and performance of the SLN formulation.

Physicochemical Characterization

Parameter	Method	Rationale & Typical Values
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Size is crucial for lymphatic uptake (typically <500 nm).[10] PDI indicates the width of the size distribution; a value < 0.3 is generally considered acceptable, indicating a homogenous population.[16]
Zeta Potential	Laser Doppler Electrophoresis	Measures the surface charge of the nanoparticles. A high absolute value (typically > | ±20| mV) indicates good physical stability due to electrostatic repulsion between particles.[16]
Morphology	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	Visualizes the shape and surface of the nanoparticles. SLNs are typically spherical. [23]

Protocol: Determination of Entrapment Efficiency (EE) and Drug Loading (DL)

Causality: This protocol quantifies the amount of drug successfully encapsulated within the nanoparticles versus the amount remaining free in the dispersion medium. It is a critical measure of the formulation's efficiency.

Step-by-Step Protocol:

- Separation of Free Drug:

© 2026 BenchChem. All rights reserved.

- Take a known volume of the SLN dispersion (e.g., 2 mL).
- Separate the free, unentrapped drug from the nanoparticles. This can be achieved by ultracentrifugation (e.g., 18,000 rpm for 20-30 min) or by using centrifugal filter units (e.g., Amicon® Ultra).[23][24] The nanoparticles will form a pellet or be retained by the filter, while the free drug remains in the supernatant/filtrate.

- Quantification of Free Drug:
  - Carefully collect the supernatant/filtrate.
  - Quantify the amount of drug in this aqueous phase using a validated analytical method, such as UV-Vis spectrophotometry or HPLC. This gives you the 'Amount of free drug'.

- Calculation:
  - Entrapment Efficiency (%EE):
    - %EE = [(Total Drug Amount - Free Drug Amount) / Total Drug Amount] * 100
  - Drug Loading (%DL):
    - %DL = [(Total Drug Amount - Free Drug Amount) / Total Lipid Amount] * 100

Protocol: In Vitro Drug Release Study

Causality: This study simulates the release of the drug from the SLNs over time in a physiologically relevant medium. A sustained release profile is often desired.[25]

Step-by-Step Protocol:

- Setup:
  - Use a dialysis bag method.[25] Place a known volume of the SLN dispersion (e.g., 5 mL) into a dialysis bag with a specific molecular weight cut-off (e.g., 12,000 Da).[26]
  - Seal the bag and immerse it in a vessel containing a known volume of release medium (e.g., 500 mL of phosphate-buffered saline, pH 7.4, to simulate intestinal conditions).

© 2026 BenchChem. All rights reserved.

- Maintain the temperature at 37°C and stir continuously.

- Sampling:
  - At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot (e.g., 5 mL) of the release medium.
  - Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain sink conditions.
- Analysis:
  - Analyze the drug concentration in the collected samples using a suitable analytical method (UV-Vis or HPLC).
- Data Analysis:
  - Calculate the cumulative percentage of drug released at each time point.
  - Plot the cumulative percentage of drug released versus time.
  - The release data can be fitted to various kinetic models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.[27]

Solid-State Characterization

© 2026 BenchChem. All rights reserved.

Method	Rationale
Differential Scanning Calorimetry (DSC)	Evaluates the thermal behavior of the components. A shift or absence of the drug's melting peak in the SLN thermogram indicates that the drug is in an amorphous or molecularly dispersed state within the lipid matrix, which is desirable for stability and release.[15][23]
X-Ray Diffraction (XRD)	Analyzes the crystalline structure. The disappearance of characteristic drug peaks in the SLN diffractogram confirms the change from a crystalline to an amorphous state upon encapsulation.[9]

Section 4: Data Presentation & Comparative Analysis

The following table summarizes typical results obtained from the characterization of **glyceryl behenate** SLNs from published literature, providing a benchmark for researchers.

© 2026 BenchChem. All rights reserved.

Formulation Method	Drug	Particle Size (nm)	PDI	Zeta Potential (mV)	Entrapment Efficiency (%)	Bioavailability Fold Increase	Reference
Hot Self-Nanoemulsification	Lopinavir	214.5 ± 4.07	-	-12.7 ± 0.87	81.6 ± 2.3	3.56	[9]
Emulsification Diffusion	Haloperidol	103 ± 09	0.190 ± 0.029	-23.5 ± 1.07	79.46 ± 1.97	3.66 (vs. i.n. sol)	[28]
Hot Homogenization	Genistein	~280	-	-18.45 ± 1.98	High	-	[10]
Hot Melt Encapsulation	Alprazolam	-	-	-	>60	-	[6]

Conclusion

Glyceryl behenate (Compritol® 888 ATO) stands out as a versatile and effective lipid excipient for the formulation of SLNs to enhance the oral bioavailability of poorly soluble drugs.[5] Its favorable physicochemical properties, coupled with established formulation techniques like high-pressure homogenization and emulsification-solvent evaporation, allow for the production of stable nanoparticles with high drug loading. The ability of these nanoparticles to promote lymphatic transport is a key advantage, offering a viable strategy to bypass hepatic first-pass metabolism.[8] By following the detailed protocols and understanding the rationale behind each step as outlined in these notes, researchers can effectively develop and characterize **glyceryl behenate**-based SLNs, unlocking the therapeutic potential of promising but challenging drug candidates.

References

© 2026 BenchChem. All rights reserved.

- Borges, A. F., et al. (2014). Lymphatic uptake of pulmonary delivered radiolabelled solid lipid nanoparticles. PubMed. Available at: [Link]
- Wisdomlib. (2025). Emulsification-solvent evaporation technique: Significance and symbolism. Wisdomlib. Available at: [Link]
- Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Lymphatic drug delivery using engineered liposomes and solid lipid nanoparticles. NIH. Available at: [Link]
- Park, K. (2013). Recent Advances in the Emulsion Solvent Evaporation Technique for the Preparation of Nanoparticles and Nanocapsules. Kinam Park. Available at: [Link]
- Bentham Science Publisher. (n.d.). Single Emulsion-Solvent Evaporation Technique and Modifications for the Preparation of Pharmaceutical Polymeric Nanoparticles. Bentham Science. Available at: [Link]
- Ganesan, P., & Narayanasamy, D. (2017). Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method. PMC - PubMed Central. Available at: [Link]
- ResearchGate. (n.d.). Solvent evaporation method of preparation for nanoparticles. ResearchGate. Available at: [Link]
- Negi, J. S., et al. (2013). Development and evaluation of **glyceryl behenate** based solid lipid nanoparticles (SLNs) using hot self-nanoemulsification (SNE) technique. PubMed. Available at: [Link]
- MDPI. (2022). Optimization of the Conditions of Solid Lipid Nanoparticles (SLN) Synthesis. MDPI. Available at: [Link]
- Sciortino, A., et al. (2022). Transmucosal Solid Lipid Nanoparticles to Improve Genistein Absorption via Intestinal Lymphatic Transport. MDPI. Available at: [Link]
- Bentham Science Publisher. (n.d.). Solid Lipid Nanoparticles: Special Feature, Bioavailability Enhancement and Recent Advances in the Oral Drug Delivery. Bentham Science. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Semantic Scholar. (n.d.). Effects of lipid nanoparticles on physicochemical properties, cellular uptake, and lymphatic uptake of 6-methoxflavone. Semantic Scholar. Available at: [Link]
- Ingenta Connect. (2016). Solid Lipid Nanoparticles: Special Feature, Bioavailability Enhancement and Recent Advances in the Oral Drug Delivery. Ingenta Connect. Available at: [Link]
- MDPI. (2023). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. MDPI. Available at: [Link]
- PubMed. (2024). Lipid nanoparticles for enhancing oral bioavailability. PubMed. Available at: [Link]
- Bentham Science Publishers. (2016). Solid Lipid Nanoparticles: Special Feature, Bioavailability Enhancement and Recent Advances in the Oral Drug Delivery. Bentham Science. Available at: [Link]
- PMC. (n.d.). Advanced drug delivery to the lymphatic system: lipid-based nanoformulations. PMC. Available at: [Link]
- ResearchGate. (2011). Solid lipid nanoparticles: An oral bioavailability enhancer vehicle. ResearchGate. Available at: [Link]
- PMC. (2022). Review on the Scale-Up Methods for the Preparation of Solid Lipid Nanoparticles. PMC. Available at: [Link]
- Sastri, K. T., et al. (2020). Solid lipid nanoparticles: Preparation techniques, their characterization, and an update on recent studies. Journal of Applied Pharmaceutical Science. Available at: [Link]
- SciELO. (2020). **Glyceryl behenate**-based solid lipid nanoparticles as a carrier of haloperidol for nose to brain delivery: formulation development. SciELO. Available at: [Link]
- NIH. (2024). A Comprehensive Review on Solid Lipid Nanoparticles as a Carrier for Oral Absorption of Phyto-Bioactives. NIH. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Research Journal of Pharmacy and Technology. (2017). Formulation and Evaluation of **Glyceryl Behenate** based Solid Lipid Nanoparticles for the Delivery of Donepezil to Brain through Nasal Route. Research Journal of Pharmacy and Technology. Available at: [Link]
- MDPI. (2024). Formulation and Characterization of Solid Lipid Nanoparticles Loaded with Troxerutin. MDPI. Available at: [Link]
- Journal of Drug Delivery and Therapeutics. (2022). View of Preparation, evaluation and optimization of solid lipid nanoparticles composed of pantoprazole. Journal of Drug Delivery and Therapeutics. Available at: [Link]
- NIH. (2022). Compritol-Based Alprazolam Solid Lipid Nanoparticles for Sustained Release of Alprazolam: Preparation by Hot Melt Encapsulation. NIH. Available at: [Link]
- ResearchGate. (n.d.). Table 2 Different drug release models for in vitro release study. ResearchGate. Available at: [Link]
- Journal of Applied Pharmaceutical Science. (2016). Formulation and Evaluation of Solid Lipid Nanoparticle (SLN) Based Topical Gel of Etoricoxib. Journal of Applied Pharmaceutical Science. Available at: [Link]
- PubMed. (2018). Evaluation of the digestibility of solid lipid nanoparticles of glyceryl dibehenate produced by two techniques: Ultrasonication and spray-flash evaporation. PubMed. Available at: [Link]
- NIH. (2024). Compritol®-based solid lipid nanoparticles of desvenlafaxine prepared by ultrasonication-assisted hot-melt encapsulation to modify its release. NIH. Available at: [Link]
- ResearchGate. (2023). Preparation and characterization of glyceryl dibehenate and glyceryl monostearate -based lyotropic liquid crystal nanoparticles as carriers for hydrophobic drugs. ResearchGate. Available at: [Link]
- ResearchGate. (2020). **Glyceryl behenate**-based solid lipid nanoparticles as a carrier of haloperidol for nose to brain delivery: formulation development, in-vitro, and in-vivo evaluation. ResearchGate. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- ResearchGate. (2014). Oral solid compritol 888 ATO nanosuspension of simvastatin: Optimization and biodistribution studies. ResearchGate. Available at: [Link]
- Brazilian Journal of Pharmaceutical Sciences. (2023). **Glyceryl behenate**-based solid lipid nanoparticles as a carrier of haloperidol for nose to brain delivery: formulation development, in-vitro, and in-vivo evaluation. Brazilian Journal of Pharmaceutical Sciences. Available at: [Link]
- Scilit. (2014). Compritol 888 ATO: a multifunctional lipid excipient in drug delivery systems and nanopharmaceuticals. Scilit. Available at: [Link]
- ResearchGate. (2007). Structural and thermal characterization of **glyceryl behenate** by X-ray diffraction coupled to differential calorimetry and infrared spectroscopy. ResearchGate. Available at: [Link]
- PMC - NIH. (2021). Lipid-Based Nanoparticles in the Clinic and Clinical Trials: From Cancer Nanomedicine to COVID-19 Vaccines. PMC - NIH. Available at: [Link]
- Gattefossé. (n.d.). Compritol® 888 ATO. Gattefossé. Available at: [Link]
- ACS Publications. (2023). Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development. ACS Publications. Available at: [Link]
- ACS Nano. (2022). Lipid Nanoparticles: From Liposomes to mRNA Vaccine Delivery, a Landscape of Research Diversity and Advancement. ACS Publications. Available at: [Link]
- MDPI. (2024). Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap. MDPI. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Solid Lipid Nanoparticles: Special Feature, Bioavailability Enhancement and Recent Advances in the Oral Drug Delivery | Bentham Science [benthamscience.com]
- 2. Solid Lipid Nanoparticles: Special Feature, Bioavailability Enhan...: Ingenta Connect [ingentaconnect.com]
- 3. benthamdirect.com [benthamdirect.com]
- 4. researchgate.net [researchgate.net]
- 5. scilit.com [scilit.com]
- 6. Compritol-Based Alprazolam Solid Lipid Nanoparticles for Sustained Release of Alprazolam: Preparation by Hot Melt Encapsulation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Compritol® 888 ATO · Gattefossé [gattefosse.com]
- 8. Lymphatic drug delivery using engineered liposomes and solid lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Development and evaluation of glyceryl behenate based solid lipid nanoparticles (SLNs) using hot self-nanoemulsification (SNE) technique - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Transmucosal Solid Lipid Nanoparticles to Improve Genistein Absorption via Intestinal Lymphatic Transport [mdpi.com]
- 11. Effects of lipid nanoparticles on physicochemical properties, cellular uptake, and lymphatic uptake of 6-methoxflavone | Semantic Scholar [semanticscholar.org]
- 12. Advanced drug delivery to the lymphatic system: lipid-based nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Lipid nanoparticles for enhancing oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. pharmaexcipients.com [pharmaexcipients.com]
- 15. rjptonline.org [rjptonline.org]
- 16. mdpi.com [mdpi.com]
- 17. japsonline.com [japsonline.com]
- 18. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Review on the Scale-Up Methods for the Preparation of Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
- 20. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved.

- 21. Emulsification-solvent evaporation technique: Significance and symbolism [wisdomlib.org]
- 22. kinampark.com [kinampark.com]
- 23. scielo.br [scielo.br]
- 24. japsonline.com [japsonline.com]
- 25. pdf.benchchem.com [pdf.benchchem.com]
- 26. Compritol®-based solid lipid nanoparticles of desvenlafaxine prepared by ultrasonication-assisted hot-melt encapsulation to modify its release - PMC [pmc.ncbi.nlm.nih.gov]
- 27. researchgate.net [researchgate.net]
- 28. Glyceryl behenate-based solid lipid nanoparticles as a carrier of haloperidol for nose to brain delivery: formulation development, in-vitro, and in-vivo evaluation | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]

- To cite this document: BenchChem. [Application Notes & Protocols: Enhancing Oral Bioavailability with Glyceryl Behenate Nanoparticles]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3429806/docs#application-notes-protocols-enhancing-oral-bioavailability-with-glyceryl-behenate-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.